Cas no 22504-08-1 (2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide)

2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide structure
22504-08-1 structure
Product Name:2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide
CAS No:22504-08-1
MF:C14H12ClNOS
MW:277.769181251526
CID:250868
PubChem ID:2404883
Update Time:2025-04-19

2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-[2-(phenylthio)phenyl]-
    • 2-(N-(chloroacetyl)amine)-1-phenylthio-benzene
    • 2-Chloro-N-(2-phenylsulfanyl-phenyl)-acetamide
    • 2-chloro-N-(2-phenylthiophenyl)acetamide
    • AC1M6T0F
    • AC1Q3TKH
    • CHEMBL1348837
    • CTK4E9605
    • SBB042524
    • MLS000571075
    • DTXSID20368538
    • 2-Chloro-N-[2-(phenylsulfanyl)phenyl]acetamide
    • SMR000150676
    • 2-chloro-N-(2-phenylsulfanylphenyl)acetamide
    • Z56896342
    • AKOS000271151
    • 2-Chloro-N-(2-(phenylthio)phenyl)acetamide
    • SCHEMBL11848833
    • HMS2345B20
    • EN300-01686
    • 22504-08-1
    • 2-chloro-N-[2-(phenylthio)phenyl]acetamide
    • 2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide
    • MDL: MFCD03147370
    • Inchi: 1S/C14H12ClNOS/c15-10-14(17)16-12-8-4-5-9-13(12)18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
    • InChI Key: NSQCHYBQXPMOKS-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC=CC=1SC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 277.03296
  • Monoisotopic Mass: 277.0328129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1

2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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